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Compound of Interest

Compound Name: cobalt(II) bromate

Cat. No.: B3366831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cobalt(II) bromate hexahydrate, with the chemical formula Co(BrO₃)₂·6H₂O, is an inorganic

compound of interest in various fields of chemical research. While detailed experimental

protocols for its synthesis are not extensively documented in readily available scientific

literature, this guide provides a technical overview of plausible synthetic routes based on

established principles of inorganic chemistry. This document also summarizes the known

physicochemical properties of the compound and outlines a general experimental workflow.

Physicochemical Properties
Quantitative data for cobalt(II) bromate hexahydrate is limited. The following table summarizes

the available information. For comparative purposes, data for the more extensively studied

cobalt(II) bromide hexahydrate is also included.
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Property
Cobalt(II) Bromate
Hexahydrate

Cobalt(II) Bromide
Hexahydrate

Molecular Formula Co(BrO₃)₂·6H₂O CoBr₂·6H₂O

Molecular Weight 422.83 g/mol [1] 326.74 g/mol [2]

Appearance
Not explicitly documented;

likely colored crystals
Red-purple crystals[2]

Solubility in Water Not explicitly documented 113.2 g/100 mL at 20 °C[2]

Melting Point Not explicitly documented 47 °C[3][4]

Density Not explicitly documented 2.46 g/cm³[3][4]

Proposed Synthetic Routes
Two primary methods are proposed for the synthesis of cobalt(II) bromate hexahydrate, based

on general procedures for the preparation of metal bromates.

Double Displacement Reaction
This method involves the reaction of a soluble cobalt(II) salt with a soluble bromate salt,

typically barium bromate, leading to the precipitation of an insoluble barium salt and leaving the

desired cobalt(II) bromate in solution.

Reaction: CoSO₄(aq) + Ba(BrO₃)₂(aq) → Co(BrO₃)₂(aq) + BaSO₄(s)

Experimental Protocol:

Preparation of Reactant Solutions: Prepare aqueous solutions of cobalt(II) sulfate and

barium bromate of known concentrations.

Reaction: Slowly add the barium bromate solution to the cobalt(II) sulfate solution with

constant stirring. A white precipitate of barium sulfate will form.

Filtration: After the reaction is complete, filter the mixture to remove the barium sulfate

precipitate.
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Crystallization: The filtrate, containing aqueous cobalt(II) bromate, is then concentrated by

gentle heating or evaporation under reduced pressure to induce crystallization.

Isolation and Drying: The resulting crystals of cobalt(II) bromate hexahydrate are collected

by filtration, washed with a small amount of cold deionized water, and dried in a desiccator.

Neutralization Reaction
This approach involves the reaction of a basic cobalt(II) salt, such as cobalt(II) carbonate, with

bromic acid.

Reaction: CoCO₃(s) + 2HBrO₃(aq) → Co(BrO₃)₂(aq) + H₂O(l) + CO₂(g)

Experimental Protocol:

Preparation of Bromic Acid: Bromic acid is typically prepared in situ by passing a solution of

a soluble bromate, such as potassium bromate, through a cation exchange resin.

Reaction: Slowly add solid cobalt(II) carbonate to the freshly prepared bromic acid solution

with continuous stirring. Effervescence due to the evolution of carbon dioxide will be

observed.

Completion of Reaction: Continue adding cobalt(II) carbonate until the effervescence ceases,

indicating that all the bromic acid has been neutralized.

Filtration: Filter the resulting solution to remove any unreacted cobalt(II) carbonate.

Crystallization: Concentrate the filtrate by gentle heating or evaporation to obtain crystals of

cobalt(II) bromate hexahydrate.

Isolation and Drying: Isolate the crystals by filtration, wash with a minimal amount of cold

deionized water, and dry appropriately.

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis of cobalt(II) bromate
hexahydrate via the double displacement route.
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Caption: Generalized workflow for the synthesis of cobalt(II) bromate hexahydrate.

Safety Precautions
Cobalt Compounds: Cobalt compounds are potentially toxic and may be carcinogenic.

Handle with appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses. Work in a well-ventilated area or a fume hood.

Bromates: Bromates are strong oxidizing agents and can be harmful if ingested. Avoid

contact with skin and eyes.

Barium Compounds: Soluble barium compounds are toxic. Handle with care and avoid

ingestion or inhalation.

Disclaimer: The experimental protocols described above are based on general chemical

principles and have not been verified through specific literature for the synthesis of cobalt(II)
bromate hexahydrate. Researchers should conduct a thorough risk assessment and consult

relevant safety data sheets (SDS) before attempting any chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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